Cas no 2227763-60-0 (5-methyl-4-(2R)-oxiran-2-yl-1,2-oxazole)

• Product Name: 5-methyl-4-(2R)-oxiran-2-yl-1,2-oxazole
• CAS No: 2227763-60-0
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 5959985
• PubChem ID: 165618605
• Update Time: 2025-06-12

5-methyl-4-(2R)-oxiran-2-yl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(2R)-oxiran-2-yl-1,2-oxazole
• 2227763-60-0
• EN300-1832848
• 5-methyl-4-[(2R)-oxiran-2-yl]-1,2-oxazole

• Inchi： 1S/C6H7NO2/c1-4-5(2-7-9-4)6-3-8-6/h2,6H,3H2,1H3/t6-/m0/s1
• InChI Key： IXSPXISJJRAEGA-LURJTMIESA-N
• SMILES： O1C[C@H]1C1C=NOC=1C

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.6Ų

Additional information on 5-methyl-4-(2R)-oxiran-2-yl-1,2-oxazole

Introduction to 5-methyl-4-(2R)-oxiran-2-yl-1,2-oxazole (CAS No: 2227763-60-0)

The compound 5-methyl-4-(2R)-oxiran-2-yl-1,2-oxazole (CAS No: 2227763-60-0) represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by a fused oxazole and oxirane ring system, make it a promising candidate for various applications in drug discovery and material science. This introduction delves into the compound's chemical properties, potential biological activities, and the latest research findings that highlight its significance.

At the core of understanding 5-methyl-4-(2R)-oxiran-2-yl-1,2-oxazole lies its molecular architecture. The presence of both an oxazole and an oxirane ring imparts distinct reactivity and functional properties. The oxazole ring, known for its stability and ability to participate in hydrogen bonding, provides a scaffold that can interact with biological targets. Meanwhile, the oxirane ring, or epoxide, introduces a site of high reactivity, making it suitable for further functionalization through nucleophilic addition reactions. This dual functionality has garnered interest among researchers exploring novel synthetic pathways and bioactive molecules.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Among these, 5-methyl-4-(2R)-oxiran-2-yl-1,2-oxazole has emerged as a compound of interest in several key areas. One particularly notable application is in the development of enzyme inhibitors. The structural motif of this compound exhibits potential for binding to active sites of enzymes involved in metabolic pathways. Preliminary studies have suggested that it may interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders.

The stereochemistry of 5-methyl-4-(2R)-oxiran-2-yl-1,2-oxazole, specifically the (2R) configuration at the oxirane ring, is another critical aspect that contributes to its unique properties. Chiral molecules often exhibit different biological activities depending on their stereochemical configuration. The (2R) isomer of this compound may possess specific interactions with biological targets that its enantiomer lacks. This has opened up avenues for studying enantioselective drug design, where the precise stereochemistry can be tailored to enhance efficacy and reduce side effects.

Moreover, the methylation at the 5-position of the oxazole ring adds another layer of complexity to the compound's behavior. Methylation can influence electronic properties, solubility, and metabolic stability. Researchers have been exploring how this modification affects the compound's bioactivity and pharmacokinetic profile. Studies using computational modeling have predicted that methylation may enhance binding affinity to certain protein targets while also modulating how the compound is processed by the body.

Recent advances in synthetic chemistry have enabled more efficient methods for preparing complex heterocyclic compounds like 5-methyl-4-(2R)-oxiran-2-yl-1,2-oxazole. Techniques such as transition metal-catalyzed cyclizations and asymmetric synthesis have allowed for the construction of intricate molecular frameworks with high precision. These methods not only improve yield but also enable access to novel derivatives that can be screened for enhanced biological activity. The ability to rapidly synthesize and modify this compound has accelerated its exploration in drug discovery programs.

The potential applications of 5-methyl-4-(2R)-oxiran-2-yl-1,2-oxazole extend beyond pharmaceuticals into other areas such as materials science. The unique reactivity of its epoxide group makes it a valuable intermediate for polymer synthesis. Researchers are investigating how this compound can be incorporated into polymers to create materials with tailored properties such as biodegradability or enhanced mechanical strength. Additionally, its ability to undergo controlled reactions opens up possibilities for developing smart materials that can respond to environmental stimuli.

In conclusion,5-methyl-4-(2R)-oxiran - 1 , 2 - oxazole (CAS No: 2227763 - 60 - 0) is a multifaceted compound with significant potential in both chemical biology and material science. Its unique structural features combined with recent advancements in synthetic methodologies make it an attractive candidate for further exploration. As research continues to uncover new applications and refine synthetic strategies,this molecule is poised to play an important role in future developments across multiple scientific disciplines.